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Compound Name: Zinc 2-ethylhexanoate

Cat. No.: B7822097 Get Quote

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Abstract
Zinc 2-ethylhexanoate, identified by CAS number 136-53-8, is a versatile organometallic

compound with a wide array of applications across various industrial sectors. This technical

guide provides a comprehensive overview of the core properties, synthesis methodologies, and

significant uses of Zinc 2-ethylhexanoate. Special emphasis is placed on its catalytic activity

in polymerization reactions, its role as a heat stabilizer for polyvinyl chloride (PVC), and its

function as a precursor in the synthesis of zinc oxide nanoparticles. This document adheres to

stringent data presentation standards, including structured tables for quantitative data, detailed

experimental protocols, and mandatory visualizations of key chemical processes to facilitate a

deeper understanding for researchers, scientists, and professionals in drug development.

Core Properties of Zinc 2-Ethylhexanoate
Zinc 2-ethylhexanoate is a zinc salt of 2-ethylhexanoic acid. It is also commonly known as

zinc octoate.[1][2] Its physical and chemical properties are summarized in the tables below.

Physical Properties
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Property Value Reference(s)

Appearance
Colorless to pale yellow

viscous liquid
[3]

Molecular Formula C₁₆H₃₀O₄Zn [3]

Molecular Weight 351.8 g/mol [3]

Density Approximately 1.17 g/cm³ [4]

Boiling Point Decomposes upon heating [3]

Melting Point Not available [5]

Solubility

Soluble in organic solvents

(e.g., mineral spirits, toluene);

insoluble or not miscible in

water.

[1][3]

Chemical and Toxicological Properties
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Property Value Reference(s)

IUPAC Name zinc;2-ethylhexanoate [3]

Synonyms
Zinc octoate, Zinc bis(2-

ethylhexanoate)
[1]

Flash Point 40°C [1]

Stability
Stable under recommended

storage conditions.
[5]

Decomposition

Upon heating, it can

decompose to form zinc oxide

and volatile organic

compounds.

[3]

Acute Toxicity (Oral, Rat LD50) > 2000 mg/kg [6]

Acute Toxicity (Dermal, Rat

LD50)
> 2000 mg/kg [6]

Eye Irritation Causes serious eye irritation. [6]

Experimental Protocols
This section provides detailed methodologies for key experiments involving Zinc 2-
ethylhexanoate, including its synthesis and primary applications.

Synthesis of Zinc 2-Ethylhexanoate
Method 1: Direct Reaction of Zinc Oxide with 2-Ethylhexanoic Acid

This is a common industrial method for producing Zinc 2-ethylhexanoate.[7]

Reactants:

Zinc oxide (ZnO)

2-ethylhexanoic acid
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Toluene (as a solvent to facilitate water removal)

Procedure:

In a suitable reaction vessel equipped with a stirrer, thermometer, and a Dean-Stark

apparatus, charge zinc oxide and 2-ethylhexanoic acid in a stoichiometric ratio.

Add toluene to the reactor.

Heat the mixture to reflux with continuous stirring. The water produced during the reaction

is azeotropically removed and collected in the Dean-Stark trap.

The reaction is typically carried out at the boiling point of the solvent and is monitored by

the amount of water collected.

Once the theoretical amount of water has been collected, the reaction is considered

complete.

Cool the reaction mixture and filter to remove any unreacted zinc oxide.

Remove the solvent (toluene) under reduced pressure to obtain the final product, Zinc 2-
ethylhexanoate.

Method 2: Synthesis from an Inorganic Zinc Salt

This method involves the reaction of an inorganic zinc salt with 2-ethylhexanoic acid and an

alkali hydroxide.[8]

Reactants:

Inorganic zinc salt (e.g., zinc chloride, ZnCl₂)

2-ethylhexanoic acid

Alkali hydroxide (e.g., sodium hydroxide, NaOH)

Water-immiscible organic solvent (e.g., n-hexane)

Procedure:
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Prepare an aqueous solution of the alkali hydroxide.

Add 2-ethylhexanoic acid to the alkali hydroxide solution to form the corresponding alkali

salt of the acid.

To this solution, add the organic solvent.

Slowly add an aqueous solution of the inorganic zinc salt to the mixture with vigorous

stirring. The reaction is carried out at a controlled pH, typically between 4 and 9.

After the addition is complete, continue stirring for a specified period to ensure complete

reaction.

Separate the organic phase, which now contains the Zinc 2-ethylhexanoate, from the

aqueous phase.

Wash the organic phase with water to remove any remaining inorganic salts.

Dry the organic phase over an anhydrous drying agent (e.g., sodium sulfate).

Remove the solvent by distillation to yield the purified Zinc 2-ethylhexanoate.

Application as a Catalyst in Polyurethane Foam
Synthesis
Zinc 2-ethylhexanoate can be used as a co-catalyst in the production of polyurethane foams,

often in combination with a primary urethane catalyst.[9]

Materials:

Polyol (e.g., a polyether polyol)

Isocyanate (e.g., Methylene Diphenyl Diisocyanate - MDI)

Blowing agent (e.g., water)

Surfactant (e.g., a silicone-based surfactant)
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Primary urethane catalyst (e.g., a bismuth-based catalyst)

Zinc 2-ethylhexanoate (as a co-catalyst)

Procedure:

In a suitable mixing vessel, thoroughly premix the polyol, blowing agent, surfactant, and

the primary urethane catalyst.

Add the desired amount of Zinc 2-ethylhexanoate to the premix and stir until a

homogeneous mixture is achieved. The concentration of the catalysts may need to be

optimized based on the desired reaction profile and foam properties.

Add the isocyanate component to the polyol premix and mix vigorously for a short period

(typically 10-20 seconds) to ensure thorough mixing.

Immediately pour the reacting mixture into a mold.

Allow the foam to rise freely and cure at ambient temperature.

For enhanced mechanical properties, the foam can be post-cured in an oven at an

elevated temperature (e.g., 70-120°C) for a specified duration.

Synthesis of Zinc Oxide (ZnO) Nanoparticles via Sol-Gel
Method
Zinc 2-ethylhexanoate serves as a precursor in the sol-gel synthesis of ZnO nanoparticles.

[10]

Materials:

Zinc 2-ethylhexanoate

Propan-2-ol (as solvent)

Tetramethylammonium hydroxide (TMAH) solution (as a hydrolysis agent)

Ethanol and Water (for washing)
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Procedure:

Dissolve Zinc 2-ethylhexanoate in propan-2-ol to prepare a precursor solution.

Slowly add the TMAH solution to the precursor solution under vigorous stirring to initiate

hydrolysis.

A colloidal suspension of ZnO nanoparticles will form.

Allow the suspension to age for a predetermined time (e.g., 30 minutes to 24 hours) to

control the particle size and crystallinity.

Collect the nanoparticles by centrifugation.

Wash the collected nanoparticles multiple times with ethanol and then with deionized

water to remove any unreacted precursors and by-products.

Dry the purified ZnO nanoparticles in an oven at a controlled temperature.

Signaling Pathways and Experimental Workflows
Visual representations of key processes involving Zinc 2-ethylhexanoate are provided below

using Graphviz (DOT language).

Synthesis of Zinc 2-Ethylhexanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7822097?utm_src=pdf-body
https://www.benchchem.com/product/b7822097?utm_src=pdf-body
https://www.benchchem.com/product/b7822097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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